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Compound of Interest

Compound Name: 1,8-Diiodonaphthalene

Cat. No.: B175167

L  Get Quote

This technical guide provides a comprehensive overview of the commercial availability,
synthesis, purification, and potential applications of high-purity 1,8-diiodonaphthalene for
researchers, scientists, and drug development professionals.

Commercial Avalilability

High-purity 1,8-diiodonaphthalene is available from several commercial chemical suppliers.
The purity levels and available quantities vary by supplier, and it is recommended to request a

certificate of analysis for lot-specific data.

Molecular
] Product ) CAS Molecular ]
Supplier Purity Weight (
Number Number Formula
g/mol )
Sigma-
_ >98.0% 1730-04-7[1]
Aldrich 779490 CioHsl2[1][2] 379.96[1][2]
(HPLO)[1][2]  [2]
(Merck)
ChemShuttle 194939 90% 1730-04-7 CioHesl2 379.97
Ark Pharma
Scientific H-030641 Not Specified  1730-04-7 CioHel2 Not Specified
Limited
CFH18053 CFH18053 98% 1730-04-7 C1oHel2 379.96
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Physicochemical Properties

Property Value

Appearance Crystals[1]

Melting Point 109-113 °CJ[1]

SMILES Iclccec2cecec(l)c12[1]

inchi 1S/C10H612/c11-8-5-1-3-7-4-2-6-
9(12)10(7)8/h1-6H[1]

InChlKey FURHMGVKKGEGMZ-UHFFFAOYSA-N[1]

Experimental Protocols

While a specific, detailed, and peer-reviewed protocol for the synthesis of 1,8-
diiodonaphthalene was not identified in the public literature, a plausible and widely used
method is the Sandmeyer reaction, starting from the commercially available 1,8-
diaminonaphthalene.

Synthesis of 1,8-Diiodonaphthalene via Sandmeyer
Reaction (Proposed)

The Sandmeyer reaction is a well-established method for converting an aryl amine to an aryl
halide via a diazonium salt intermediate.[3] The synthesis of 1,8-diiodonaphthalene from 1,8-
diaminonaphthalene would proceed in two main steps: diazotization of the diamine followed by
the introduction of iodine.

Step 1: Diazotization of 1,8-Diaminonaphthalene

» Dissolve 1,8-diaminonaphthalene in an aqueous acidic solution (e.g., hydrochloric acid or
sulfuric acid) and cool the mixture to 0-5 °C in an ice bath.

» Slowly add a chilled aqueous solution of sodium nitrite (NaNO2) dropwise while maintaining
the temperature below 5 °C. The reaction is typically stirred for 30-60 minutes to ensure
complete formation of the bis(diazonium) salt.
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Step 2: lodination

In a separate flask, prepare a solution of potassium iodide (Kl) in water.

o Slowly add the cold bis(diazonium) salt solution to the potassium iodide solution. Nitrogen
gas will evolve, and a dark precipitate of crude 1,8-diiodonaphthalene will form.

e The reaction mixture is typically stirred for several hours at room temperature or with gentle
heating to ensure the reaction goes to completion.

e The crude product is then collected by filtration, washed with water, and then a solution of
sodium thiosulfate to remove any excess iodine.

Purification by Recrystallization (General Protocol)

Recrystallization is a common technique for purifying solid organic compounds. The choice of
solvent is critical; the compound should be sparingly soluble at room temperature but highly
soluble at the solvent's boiling point.

» Solvent Selection: While a specific solvent for 1,8-diiodonaphthalene is not explicitly
documented in the readily available literature, common solvents for the recrystallization of
aromatic compounds include toluene, ethanol, or a mixed solvent system like ethanol/water
or hexane/ethyl acetate.[3][4] Experimental screening of solvents is recommended.

e Procedure: a. Dissolve the crude 1,8-diiodonaphthalene in a minimal amount of the chosen
hot solvent to form a saturated solution. b. If colored impurities are present, a small amount
of activated charcoal can be added to the hot solution, followed by hot filtration to remove the
charcoal. c. Allow the hot, clear solution to cool slowly to room temperature. Crystals of the
purified product should form. d. Further cooling in an ice bath can maximize the yield. e.
Collect the purified crystals by vacuum filtration, wash with a small amount of the cold
solvent, and dry under vacuum.

Quality Control and Analytical Methods

The purity of 1,8-diiodonaphthalene is typically assessed using High-Performance Liquid
Chromatography (HPLC), as indicated by suppliers like Sigma-Aldrich.[1] Further

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b175167?utm_src=pdf-body
https://www.benchchem.com/product/b175167?utm_src=pdf-body
https://www.chem.rochester.edu/notvoodoo/pages/reagents.php?page=crystallization
http://ccc.chem.pitt.edu/wipf/Web/Crystallization%20Solvents.pdf
https://www.benchchem.com/product/b175167?utm_src=pdf-body
https://www.benchchem.com/product/b175167?utm_src=pdf-body
http://orgsyn.org/demo.aspx?prep=v95p0218
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b175167?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

characterization can be performed using Nuclear Magnetic Resonance (NMR) spectroscopy
and Mass Spectrometry (MS).

Applications in Research and Drug Development

High-purity 1,8-diiodonaphthalene serves as a versatile building block in organic synthesis. Its
primary utility lies in its rigid naphthalene scaffold and the two reactive iodine atoms, which can

be readily displaced or used in cross-coupling reactions to introduce a wide range of functional

groups.

While 1,8-diiodonaphthalene itself has not been reported to directly modulate specific
signaling pathways, its derivatives have shown significant potential in drug discovery,
particularly in cancer research. For instance, naphthalene-based compounds have been
synthesized and evaluated as inhibitors of the Epidermal Growth Factor Receptor (EGFR), a
key target in many cancers.[5]
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Caption: Synthesis of 1,8-Diiodonaphthalene via Sandmeyer Reaction.
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Caption: Workflow for Drug Development using 1,8-Diiodonaphthalene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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